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Compound of Interest

Compound Name: Nikethamide (Standard)

Cat. No.: B1678874

Nikethamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nikethamide (N,N-Diethylnicotinamide) is a central nervous system (CNS) stimulant with a
primary application as a respiratory stimulant. This technical guide provides a comprehensive
overview of its fundamental properties, mechanism of action, relevant experimental protocols,
and key quantitative data. Its primary mode of action is the stimulation of the medullary
respiratory centers in the brainstem, leading to an increased rate and depth of respiration.
Evidence also points to the modulation of peripheral chemoreceptors and interaction with the
GABA A receptor as contributing to its pharmacological effects. While historically used for
respiratory depression, its clinical application has diminished with the advent of safer
alternatives. This document aims to serve as a detailed resource for professionals engaged in
pharmacological research and drug development.

Core Properties of Nikethamide

Nikethamide is a synthetic pyridinecarboxamide derivative of nicotinic acid.
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Property Value Reference
CAS Number 59-26-7

Molecular Weight 178.23 g/mol

Molecular Formula C10H14N20

N,N-Diethylnicotinamide,
Synonyms )
Coramine

Mechanism of Action

Nikethamide's primary effect is the stimulation of the respiratory centers located in the medulla
oblongata, a part of the brainstem that controls vital autonomic functions. This stimulation
results in an increased respiratory rate and tidal volume. The precise molecular mechanism is
not fully elucidated, but it is understood to involve the following:

o Enhanced Chemoreceptor Sensitivity: Nikethamide is thought to increase the sensitivity of
peripheral chemoreceptors (in the carotid and aortic bodies) to changes in blood carbon
dioxide and oxygen levels. Activation of these chemoreceptors sends afferent signals to the
medullary respiratory centers, augmenting the respiratory drive.

o GABA A Receptor Modulation: Studies have indicated that the respiratory enhancement
induced by Nikethamide is partially mediated by the GABA A receptor. This suggests an
interaction with the primary inhibitory neurotransmitter system in the CNS.

Signaling Pathway

The following diagram illustrates the proposed mechanism of action for Nikethamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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